Cas no 1048006-01-4 (2-(pentylamino)-3-{[4-(phenylamino)phenyl]carbamoyl}propanoic acid)

• Product Name: 2-(pentylamino)-3-{[4-(phenylamino)phenyl]carbamoyl}propanoic acid
• CAS No: 1048006-01-4
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 5471655
• PubChem ID: 18581009
• Update Time: 2025-11-06

2-(pentylamino)-3-{[4-(phenylamino)phenyl]carbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-anilinoanilino)-4-oxo-2-(pentylamino)butanoic acid
• 2-(PENTYLAMINO)-3-{[4-(PHENYLAMINO)PHENYL]CARBAMOYL}PROPANOIC ACID
• 1048006-01-4
• 4-oxo-2-(pentylamino)-4-((4-(phenylamino)phenyl)amino)butanoic acid
• F2721-0189
• AKOS005143394
• 2-(pentylamino)-3-{[4-(phenylamino)phenyl]carbamoyl}propanoic acid

• Inchi： 1S/C21H27N3O3/c1-2-3-7-14-22-19(21(26)27)15-20(25)24-18-12-10-17(11-13-18)23-16-8-5-4-6-9-16/h4-6,8-13,19,22-23H,2-3,7,14-15H2,1H3,(H,24,25)(H,26,27)
• InChI Key： NWUUGXHSRDEUPF-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC(=CC=1)NC1C=CC=CC=1)=O)NCCCCC)=O

Computed Properties

• Exact Mass: 369.20524173g/mol
• Monoisotopic Mass: 369.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.5Ų

Additional information on 2-(pentylamino)-3-{[4-(phenylamino)phenyl]carbamoyl}propanoic acid

Introduction to 2-(Pentylamino)-3-{[4-(Phenylamino)phenyl]carbamoyl}propanoic Acid (CAS No. 1048006-01-4)

2-(Pentylamino)-3-{[4-(Phenylamino)phenyl]carbamoyl}propanoic acid (CAS No. 1048006-01-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of 2-(Pentylamino)-3-{[4-(Phenylamino)phenyl]carbamoyl}propanoic acid is composed of a pentylamino group and a phenylamino-substituted phenyl carbamoyl moiety attached to a propanoic acid backbone. This intricate arrangement imparts the compound with distinct chemical and biological properties, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 2-(Pentylamino)-3-{[4-(Phenylamino)phenyl]carbamoyl}propanoic acid in modulating key biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in various inflammatory diseases.

In the context of cancer research, 2-(Pentylamino)-3-{[4-(Phenylamino)phenyl]carbamoyl}propanoic acid has demonstrated promising results in inhibiting the proliferation of cancer cells. Studies conducted on human breast cancer cell lines have shown that this compound can induce apoptosis and cell cycle arrest, thereby reducing tumor growth. These findings suggest that it could be a valuable lead compound for the development of new anti-cancer drugs.

The pharmacokinetic properties of 2-(Pentylamino)-3-{[4-(Phenylamino)phenyl]carbamoyl}propanoic acid have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluations.

In addition to its therapeutic potential, 2-(Pentylamino)-3-{[4-(Phenylamino)phenyl]carbamoyl}propanoic acid has been explored for its use in diagnostic applications. Its unique chemical structure allows for the attachment of various functional groups, making it suitable for the development of imaging agents and biosensors. These applications could enhance the early detection and monitoring of diseases, thereby improving patient outcomes.

The synthesis of 2-(Pentylamino)-3-{[4-(Phenylamino)phenyl]carbamoyl}propanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is essential for its commercialization and widespread use in research and clinical settings.

In conclusion, 2-(Pentylamino)-3-{[4-(Phenylamino)phenyl]carbamoyl}propanoic acid (CAS No. 1048006-01-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative solutions in healthcare.